Cas no 1052649-77-0 (Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride)

• Product Name: Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride
• CAS No: 1052649-77-0
• MF: C₁₀H₂₁ClN₂O₄
• MW: 268.737742185593
• MDL: MFCD08275859
• CID: 2162815
• PubChem ID: 51358436
• Update Time: 2025-06-12

Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-d-dab(boc)-ome*hcl
• (R)-2-amino-4-((tert-butoxycarbonyl)amino)butanoic acid methyl ester hydrochloride
• H-D-DAB(BOC)-OME.HCL
• D-Dab(Boc)-OMe·HCl
• H-D-DAB(BOC)-OME HCL
• Nγ-Boc-D-2,4-diaMinobutyric acid Methyl ester hydrochloride
• N-GAMMA-T-BUTOXYCARBONYL-D-2,4-DIAMINOBUTYRIC ACID METHYL ESTER HYDROCHLORIDE
• methyl (2R)-2-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate;hydrochloride
• 1052649-77-0
• SCHEMBL2848022
• Methyl (R)-2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
• E84045
• methyl (2R)-2-amino-4-{[(tert-butoxy)carbonyl]amino}butanoate hydrochloride
• N-gamma-(t-Butyloxycarbonyl)-L-2,4-diaminobutyric acid methyl ester hydrochloride (H-D-Dab(Boc)-OMe.HCl)
• MFCD08275859
• CS-0440374
• H-D-Dab(Boc)-OmeHCl
• (R)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
• H-D-Dab(boc)-ome hydrochloride
• Nγ-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride≥ 99% (HPLC)
• Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride

• MDL： MFCD08275859
• Inchi： 1S/C10H20N2O4.ClH/c1-10(2,3)16-9(14)12-6-5-7(11)8(13)15-4;/h7H,5-6,11H2,1-4H3,(H,12,14);1H/t7-;/m1./s1
• InChI Key： XETISTBVDHNRBD-OGFXRTJISA-N
• SMILES： Cl.O(C(NCC[C@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.1189848g/mol
• Monoisotopic Mass: 268.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride

Comprehensive Overview of Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride (CAS No. 1052649-77-0)

Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride (CAS No. 1052649-77-0) is a specialized protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a Boc (tert-butoxycarbonyl) protecting group and a methyl ester moiety, making it a versatile building block for drug discovery and biochemical applications. Its unique structure, combining D-2,4-diaminobutyric acid with protective groups, enables precise control in synthetic pathways, addressing growing demand for chiral intermediates in modern therapeutics.

Recent trends in peptide-based drug development have heightened interest in Ngamma-Boc-D-2,4-diaminobutyric acid derivatives, particularly for targeted therapies and prodrug formulations. Researchers frequently search for "Boc-protected diaminobutyric acid applications" or "CAS 1052649-77-0 solubility data," reflecting its importance in optimizing drug delivery systems. The compound's hydrochloride salt form enhances stability, a critical factor for laboratories requiring reliable reagents for long-term projects.

From a synthetic chemistry perspective, the methyl ester group in this compound facilitates selective deprotection strategies, a topic frequently discussed in forums about "orthogonal protection in peptide synthesis." The D-configuration of the amino acid backbone makes it particularly valuable for creating protease-resistant peptide analogs, addressing current challenges in developing oral peptide therapeutics. Analytical data shows increasing publications referencing 1052649-77-0 in studies related to antimicrobial peptides and conformationally restricted analogs.

Quality-conscious buyers often inquire about "HPLC purity standards for Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester HCl," underscoring the need for rigorous characterization. Reputable suppliers typically provide comprehensive analytical certificates including 1H/13C NMR, mass spectrometry, and HPLC chromatograms to verify structural integrity. Storage recommendations generally suggest 2-8°C under inert atmosphere to maintain optimal stability of this hygroscopic compound.

The pharmaceutical industry's shift toward peptide-drug conjugates has expanded applications for this intermediate. Patent analyses reveal its incorporation in targeted cancer therapeutics and neurological disorder treatments, aligning with growing investment in these therapeutic areas. Researchers exploring "unnatural amino acid incorporation techniques" frequently encounter this compound as a case study for introducing diamino acid residues into bioactive sequences.

Environmental and safety considerations for 1052649-77-0 follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous, proper handling with PPE and fume hoods is recommended during weighing procedures. The compound's water solubility (enhanced by the hydrochloride salt) simplifies workup procedures compared to neutral forms, a practical advantage noted in industrial-scale applications.

Emerging research directions include exploring this building block for macrocyclic peptide synthesis and peptidomimetic design, responding to the pharmaceutical industry's need for beyond-rule-of-five molecules. The dual amino functionality allows diverse conjugation possibilities, making it valuable for developing multifunctional drug carriers and imaging probes. These applications position Ngamma-Boc-D-2,4-diaminobutyric acid methyl ester hydrochloride as a compound with growing relevance in cutting-edge biomedical research.